Cas no 1315269-33-0 (H8TDM)

• Product Name: H8TDM
• CAS No: 1315269-33-0
• MF: C₃₇H₂₈O₂₀
• MW: 792.606232643127
• CID: 3037457
• PubChem ID: 101965066
• Update Time: 2025-04-21

H8TDM Chemical and Physical Properties

Names and Identifiers

• 1,?3-?Benzenedicarboxylic acid, 5,?5'-?[[2,?2-?bis[(3,?5-?dicarboxyphenoxy)?methyl]?-?1,?3-?propanediyl]?bis(oxy)?]?bis-
• 1,​3-​Benzenedicarboxylic acid, 5,​5'-​[[2,​2-​bis[(3,​5-​dicarboxyphenoxy)​methyl]​-​1,​3-​propanediyl]​bis(oxy)​]​bis-
• Dimethyl (ethoxycarbonyl)hydroxymethyl phosphonate
• tetrakis[(3,5-dicarboxyphenoxy)methyl]methane
• 5,5'-((2,2-Bis((3,5-dicarboxyphenoxy)methyl)propane-1,3-diyl)bis(oxy))diisophthalic acid
• 5,5',5'',5'''-Methanetetrayltetrakis(methyleneoxy)tetrakis(isophthalic acid)
• 5-[3-(3,5-Dicarboxyphenoxy)-2,2-bis[(3,5-dicarboxyphenoxy)methyl]propoxy]benzene-1,3-dicarboxylic ac
• 5-[3-(3,5-dicarboxyphenoxy)-2,2-bis[(3,5-dicarboxyphenoxy)methyl]propoxy]benzene-1,3-dicarboxylic acid
• YSZC283
• 1,3-Benzenedicarboxylic acid, 5,5'-[[2,2-bis[(3,5-dicarboxyphenoxy)methyl]-1,3-propanediyl]bis(oxy)]bis-
• H8TDM
• 1315269-33-0
• CS-0111015
• SCHEMBL17089124
• 5,5'-((2,2-Bis((3,5-dicarboxyphenoxy)methyl)propane-1,3-diyl)bis(oxy))diisophthalicacid

• Inchi： 1S/C37H28O20/c38-29(39)17-1-18(30(40)41)6-25(5-17)54-13-37(14-55-26-7-19(31(42)43)2-20(8-26)32(44)45,15-56-27-9-21(33(46)47)3-22(10-27)34(48)49)16-57-28-11-23(35(50)51)4-24(12-28)36(52)53/h1-12H,13-16H2,(H,38,39)(H,40,41)(H,42,43)(H,44,45)(H,46,47)(H,48,49)(H,50,51)(H,52,53)
• InChI Key： XLWGNTLMUMSPLO-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=C(C(=O)O)C=1)CC(COC1C=C(C(=O)O)C=C(C(=O)O)C=1)(COC1C=C(C(=O)O)C=C(C(=O)O)C=1)COC1C=C(C(=O)O)C=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 792.11739328 g/mol
• Monoisotopic Mass: 792.11739328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 57
• Rotatable Bond Count: 20
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 335
• Molecular Weight: 792.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives